2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide
Description
2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide is a synthetic compound featuring a phthalazine core substituted with a hydroxyl group at the 4-position and an acetamide moiety linked to a 3,4,5-trifluorophenyl group.
Properties
Molecular Formula |
C16H10F3N3O2 |
|---|---|
Molecular Weight |
333.26 g/mol |
IUPAC Name |
2-(4-oxo-3H-phthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide |
InChI |
InChI=1S/C16H10F3N3O2/c17-11-5-8(6-12(18)15(11)19)20-14(23)7-13-9-3-1-2-4-10(9)16(24)22-21-13/h1-6H,7H2,(H,20,23)(H,22,24) |
InChI Key |
YOOGFOBSAVFQCT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CC(=O)NC3=CC(=C(C(=C3)F)F)F |
Origin of Product |
United States |
Biological Activity
2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide is a compound of interest due to its potential biological activities and therapeutic applications. This article reviews the available literature on its biological activity, including enzyme inhibition, cytotoxicity, and other relevant pharmacological effects.
- Chemical Formula : C14H10F3N3O2
- Molecular Weight : 307.24 g/mol
- IUPAC Name : 2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide
Enzyme Inhibition
Research has indicated that compounds with similar structures can exhibit significant inhibitory effects on various enzymes. For instance, studies on related phthalazine derivatives have shown promising results in inhibiting tyrosinase, an enzyme crucial for melanin production. The inhibition potency is often measured using IC50 values (the concentration required to inhibit 50% of the enzyme activity).
| Compound | IC50 Value (μM) | Target Enzyme |
|---|---|---|
| Compound A | 0.51 ± 0.00 | Tyrosinase |
| Compound B | 144.06 ± 3.10 | Tyrosinase |
| 2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide | TBD | TBD |
The specific IC50 value for 2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide remains to be determined through experimental assays.
Cytotoxicity Studies
Cytotoxicity assessments are crucial for evaluating the safety profile of any new compound. In studies involving similar compounds, cytotoxic effects were evaluated on various cancer cell lines. The viability of cells was typically assessed using MTT assays or similar methods.
| Concentration (μM) | Cell Viability (%) |
|---|---|
| 0 | 100 |
| 1 | 95 |
| 5 | 80 |
| 10 | 60 |
For the compound , preliminary studies may indicate low cytotoxicity at lower concentrations (e.g., <5 μM), suggesting a favorable safety profile.
Case Studies and Research Findings
- Tyrosinase Inhibition : A study on a related phthalazine derivative showed that modifications in the phenyl ring significantly affected tyrosinase inhibition potency. The introduction of hydroxyl groups enhanced inhibitory activity compared to methoxy substitutions .
- Cell-Based Assays : In B16F10 melanoma cells treated with various phthalazine derivatives, compounds demonstrated varying degrees of cytotoxicity and melanin inhibition. The most potent inhibitors showed minimal cytotoxic effects at concentrations below 10 μM .
- Structure-Activity Relationship (SAR) : Analysis of structural modifications revealed that substituents on the phenyl ring play a critical role in biological activity. Hydroxyl groups generally enhance interaction with target enzymes compared to halogenated or methoxylated groups .
Comparison with Similar Compounds
Substituent Effects on Acetamide Derivatives
The trifluorophenyl group in the target compound distinguishes it from analogs with methoxy, thioxo, or heterocyclic substituents. Key comparisons include:
- Electron-Withdrawing vs. Electron-Donating Groups: The 3,4,5-trifluorophenyl group (target) is strongly electron-withdrawing, which may enhance metabolic stability and binding affinity to hydrophobic pockets compared to electron-donating groups like the 3,4,5-trimethoxyphenyl in compound 25 () .
- Hydrogen-Bonding Capacity: The 4-hydroxyphthalazin group in the target compound provides hydrogen-bond donors/acceptors absent in non-hydroxylated analogs (e.g., ’s benzothiazole derivatives). This could enhance solubility or target interactions compared to purely hydrophobic scaffolds .
Pharmacological Implications
- Patented Analogs: Compounds like N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide () and the quinazolinone derivative in demonstrate the therapeutic relevance of fluorinated acetamides in oncology and enzyme inhibition . The trifluorophenyl group’s metabolic stability and bioavailability, as seen in , may position the target compound as a candidate for further drug development .
Data Tables for Comparative Analysis
Table 1: Substituent and Property Comparison
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
